Ethyl 2-(5-amino-2-chloro-4-fluorophenyl)acetate

• Molecular Formula: C10H11ClFNO2
• Molecular Weight: 231.65 g/mol
• IUPAC Name: ethyl 2-(5-amino-2-chloro-4-fluorophenyl)acetate
• InChI: InChI=1S/C10H11ClFNO2/c1-2-15-10(14)4-6-3-9(13)8(12)5-7(6)11/h3,5H,2,4,13H2,1H3
• InChI Key: RHHPBWGHAVQJRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1Cl)F)N

Description

Ethyl 2-(5-amino-2-chloro-4-fluorophenyl)acetate is a useful research compound. Its molecular formula is C10H11ClFNO2 and its molecular weight is 231.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-(2-chloro-4-fluoro-5-nitrophenyl)acetate (22.5 g, 86.2 mmol) in EtOH (200 mL) was stirred with Raney Ni (20% slurry in water, 5.0 g, 17 mmol) under a hydrogen atmosphere (30 psi) for 5 h. The catalyst was removed by filtration and the filtrate was concentrated to give ethyl 2-(5-amino-2-chloro-4-fluorophenyl)acetate (19 g, 95% yield). 1H NMR (400 MHz, DMSO-d6): δ 7.10 (d, J=11.2 Hz, 1H), 6.71 (d, J=9.2 Hz, 1H), 5.27 (s, 2H), 4.05 (q, J=6.8 Hz, 2H), 3.57 (s, 2H), 1.14 (t, J=6.8 Hz, 3H); MS (ESI) m/z: 232.0 [M+H]+.